Cas no 2227870-72-4 (rac-(3R,4S)-4-(3,3-dimethylbutyl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(3,3-dimethylbutyl)oxolan-3-ol
• CAS No: 2227870-72-4
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 6463653
• PubChem ID: 165601032
• Update Time: 2025-05-24

rac-(3R,4S)-4-(3,3-dimethylbutyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(3,3-dimethylbutyl)oxolan-3-ol
• EN300-1635593
• 2227870-72-4

• Inchi： 1S/C10H20O2/c1-10(2,3)5-4-8-6-12-7-9(8)11/h8-9,11H,4-7H2,1-3H3/t8-,9-/m1/s1
• InChI Key： BGMLMUSRALSHPI-RKDXNWHRSA-N
• SMILES： O1C[C@H]([C@@H](C1)CCC(C)(C)C)O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Additional information on rac-(3R,4S)-4-(3,3-dimethylbutyl)oxolan-3-ol

Rac-(3R,4S)-4-(3,3-Dimethylbutyl)Oxolan-3-Ol: A Comprehensive Overview

Rac-(3R,4S)-4-(3,3-Dimethylbutyl)Oxolan-3-Ol, also known by its CAS number 2227870-72-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral alcohol with a unique stereochemistry, characterized by its (3R,4S) configuration. The molecule consists of an oxolane ring (a five-membered cyclic ether) substituted with a hydroxyl group at position 3 and a bulky 3,3-dimethylbutyl group at position 4. This combination of structural features makes it a valuable compound for studying stereochemical effects in chemical reactions and biological systems.

The synthesis of Rac-(3R,4S)-4-(3,3-Dimethylbutyl)Oxolan-3-Ol typically involves multi-step processes that require precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess. Researchers have employed various methods, including organocatalytic approaches and transition metal-catalyzed reactions, to achieve the desired stereochemical outcome. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

One of the most intriguing aspects of this compound is its role in biological systems. Studies have shown that Rac-(3R,4S)-4-(3,3-Dimethylbutyl)Oxolan-3-Ol exhibits interesting pharmacokinetic properties, making it a potential candidate for drug development. Its bulky substituent at position 4 contributes to its lipophilicity, which is crucial for membrane permeability and bioavailability. Recent research has focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases.

In addition to its biological applications, this compound has found utility in materials science. The oxolane ring structure provides rigidity to the molecule, which can be advantageous in polymer chemistry. Researchers have explored its use as a building block for constructing advanced materials with tailored mechanical properties. For instance, incorporating Rac-(3R,4S)-4-(3,3-Dimethylbutyl)Oxolan-3-Ol into polymer networks has been shown to enhance their thermal stability and mechanical strength.

The stereochemistry of this compound plays a pivotal role in its reactivity and functionality. The (3R,4S) configuration ensures specific interactions within biological systems and chemical environments. Recent studies have utilized computational methods to model the stereochemical effects on molecular recognition and binding affinity. These insights are invaluable for designing more effective drugs and materials.

In conclusion, Rac-(3R,4S)-4-(3,3-Dimethylbutyl)Oxolan-3-Ol is a versatile compound with applications spanning organic chemistry, pharmacology, and materials science. Its unique structure and stereochemistry make it a valuable tool for advancing scientific research and technological innovation. As new methodologies continue to emerge for its synthesis and application, this compound is poised to play an even greater role in addressing complex scientific challenges.